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Compound of Interest

Compound Name: Lodenafil

Cat. No.: B1675012

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling investigational compounds like Lodenafil. This
document provides crucial, immediate safety and logistical information, including operational

and disposal plans, to serve as a preferred resource for laboratory safety and chemical
handling.

Physicochemical and Hazard Data

A clear understanding of the quantitative data associated with Lodenafil and its carbonate form
is the first step in safe handling.
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. Lodenafil
Property Lodenafil Reference
Carbonate

Molecular Formula C23H32N60sS Ca7H62N12011S2 [1112]
Molecular Weight 504.6 g/mol 1035.2 g/mol [2][3]
CAS Number 139755-85-4 398507-55-6 [1]

White to off-white White to off-white
Appearance i .

solid solid
Solubility DMSO: = 250 mg/mL Insoluble in water

Storage Temperature

Powder: -20°C (3
years), 4°C (2 years)

Powder: -20°C (3
years), 4°C (2 years)

In Solvent Storage

-80°C (2 years), -20°C
(1 year)

-80°C (6 months),
-20°C (1 month)

Hazard Statements

Not explicitly stated in

provided results.

H302: Harmful if
swallowed. H410:
Very toxic to aquatic
life with long lasting

effects.

Precautionary

Statements

Not explicitly stated in

provided results.

P264, P270, P273,
P301 + P312, P330,
P391, P501

Safe Handling Procedures

Adherence to a strict, step-by-step handling protocol is essential to minimize exposure and

ensure a safe working environment.

Engineering Controls

» Ventilation: Always handle Lodenafil in a well-ventilated area. The use of a chemical fume

hood is recommended to avoid the formation and inhalation of dust and aerosols.
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o Safety Stations: Ensure that an accessible safety shower and eye wash station are present
in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lodenafil:
o Eye Protection: Wear safety goggles with side-shields.

e Hand Protection: Use protective gloves. For handling hazardous drugs, it is recommended to
use chemotherapy gloves that meet the ASTM D6978 standard. Double gloving is required
when there is a potential for leaking or splashing.

o Body Protection: Wear impervious clothing, such as a long-sleeved gown that closes in the
back.

» Respiratory Protection: If ventilation is inadequate or if dust formation is likely, use a suitable
NIOSH-approved respirator.

Click to download full resolution via product page

Diagram: Safe Handling Workflow for Lodenafil.

Hygiene Practices

» Wash hands thoroughly with soap and water after handling Lodenafil and before leaving the
laboratory.

e Do not eat, drink, or smoke in areas where Lodenafil is handled or stored.

e Avoid contact with skin, eyes, and clothing.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1675012?utm_src=pdf-body
https://www.benchchem.com/product/b1675012?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675012?utm_src=pdf-body
https://www.benchchem.com/product/b1675012?utm_src=pdf-body
https://www.benchchem.com/product/b1675012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of Lodenafil and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization

o Contaminated PPE: Gloves, gowns, and other disposable items that have come into contact
with Lodenafil should be considered hazardous waste.

e Unused Lodenafil: Any remaining solid Lodenafil or solutions must be disposed of as
chemical waste.

o Contaminated Labware: Glassware and other equipment that cannot be decontaminated
should be disposed of as hazardous waste.

Disposal Procedure

e Dispose of contents and containers to an approved waste disposal plant.
e Do not release into the environment.

e For unused or expired medicines, drug take-back programs are the preferred disposal
method.

o |f a take-back program is not available, check if the substance is on the FDA's flush list.

Lodenafil is not currently on this list.

o For disposal in the trash, mix the medicine with an undesirable substance like used coffee
grounds or kitty litter, place it in a sealed container, and then in the household trash.
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Lodenafil Waste
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Diagram: Lodenafil Disposal Decision Flowchart.

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response

o Evacuate: Non-essential personnel should evacuate the affected area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Wear appropriate PPE. For solid spills, sweep up the material and place it into
a suitable, closed container for disposal. Avoid generating dust. A damp cloth or a filtered
vacuum can be used for cleaning up dry solids.

o Decontaminate: Clean the spill area thoroughly.

Exposure Response

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek prompt
medical attention.

» Skin Contact: Remove contaminated clothing and shoes. Rinse the skin thoroughly with
large amounts of water. If skin irritation persists, call a physician.

 Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide artificial
respiration. Seek medical attention if symptoms occur.

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse the mouth with
water. Do not induce vomiting unless directed by medical personnel.

Fire Response

o Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.

» Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)
with a full facepiece operated in pressure-demand or other positive pressure mode, along
with full protective gear.
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e Hazardous Combustion Products: Under fire conditions, Lodenafil may decompose and
emit toxic fumes, including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur

oxides.

spill

Spill Detected

Identify Route of Exposure

Eye Contact: Flush with water for 15 min Skin Contact: Wash with soap and water Inhalation: Move to fresh air Ingestion: Rinse mouth, seek medical advice Use Appropriate Fire Extinguisher (if safe)

Don Appropriate PPE
Contain and Clean Spill
Dispose of Spill Waste

Seek Medical Attention Inform First Responders of Chemical Hazard

Click to download full resolution via product page

Diagram: Emergency Response Plan for Lodenafil.

Experimental Protocols

Detailed experimental protocols for the key studies cited in the search results, such as those by
Glina et al. (2009) and Toque et al. (2008), are not available in the provided search snippets.
Access to the full-text versions of these publications would be required to provide the detailed
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methodologies. The available information focuses on the outcomes and pharmacological
characterization rather than the step-by-step experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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